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Compound of Interest

Compound Name: 2' 3" 4'-Trimethoxyacetophenone

Cat. No.: B1346922

Subject: Evaluation of 2',3',4'-Trimethoxyacetophenone for Fragrance Formulation

For: Researchers, Scientists, and Drug Development Professionals

Executive Summary

This document outlines the available scientific and industry data for 2',3",4'-
Trimethoxyacetophenone (CAS No. 13909-73-4). Based on information from fragrance
industry resources, this material is explicitly not recommended for use in fragrance
formulations[1]. While the compound has applications in organic synthesis, its use in consumer
fragrance products is not supported by available data. This document provides a summary of
its chemical properties, safety information, and general handling protocols, but in adherence
with safety and industry guidelines, does not provide protocols for fragrance formulation.

Application Advisory

A leading resource for fragrance and flavor materials, The Good Scents Company, explicitly
states that 2',3",4'-Trimethoxyacetophenone is "not for fragrance use"[1]. The reasons for
such a designation can be numerous, including but not limited to:

» Lack of a desirable or pleasant olfactory profile.
» Potential for skin sensitization, irritation, or other adverse health effects[2][3][4].

e Poor stability in various product bases (e.g., ethanol, lotions, soaps).
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» Prohibitive cost or lack of scalable production for fragrance applications.
e Regulatory restrictions.

Given this direct recommendation, researchers and formulators should avoid incorporating this
substance into fragrance compositions intended for consumer or cosmetic use.

Chemical and Physical Properties

While not suitable for fragrance, 2',3',4'-Trimethoxyacetophenone has well-documented
chemical and physical properties relevant for research and synthesis applications[5][6][7].

Property Value Source(s)
CAS Number 13909-73-4 [819]
Molecular Formula C11H1404 [6]119]
Molecular Weight 210.23 g/mol [6]

Colorless to light yellow/orange
Appearance clear liquid; white to off-white [518]

crystalline solid

Melting Point 14-15.8 °C [7]

- ) 295-297 °C (at 760 Torr); 160-
Boiling Point [71[8]
175 °C (at 10-20 Torr)

Density 1.155 g/mL at 25 °C
Refractive Index 1.5384 - 1.5400 at 20 °C [8]
Flash Point > 110 °C (> 230 °F) [1]

Soluble in organic solvents like
Solubility ethanol and acetone; limited [5]

solubility in water

Safety and Hazard Information
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Safety data indicates that 2',3',4'-Trimethoxyacetophenone is an irritant. Proper personal

protective equipment (PPE) is required when handling this chemical.

Hazard Statement

GHS Classification Source(s)

H315: Causes skin irritation

Skin Corrosion/Irritation,

[6]
Category 2

H319: Causes serious eye

irritation

Serious Eye Damage/Eye

6
Irritation, Category 2A o]

H335: May cause respiratory
irritation

Specific Target Organ Toxicity
(Single Exposure); Respiratory  [6]

Tract Irritation, Category 3

Logical Workflow for Material Evaluation

The following diagram illustrates the decision-making process that leads to the conclusion that

2',3"'4'-Trimethoxyacetophenone is unsuitable for fragrance applications.
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Initial Screening

Identify Candidate Material:
2',3',4'-Trimethoxyacetophenone

\

Review Olfactory Profile

Data Analysis
\ \

Search Fragrance Databases Check Safety & Regulatory Data
(e.g., The Good Scents Co.) (GHS, RIFM, IFRA)

Decision Point

/

Recommendation Found: B
‘Not for Fragrance Use'

Hazard Data Found:
Skin/Eye/Respiratory Irritant

Primary Reason Supporting Data

Conclusion

Reject for Fragrance Formulation

Alternative Pathway

Utilize in other applications
(e.g., Organic Synthesis)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for 2',3',4'-
Trimethoxyacetophenone]. BenchChem, [2025]. [Online PDF]. Available at:
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fragrance-formulation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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